Cas no 2034289-56-8 (3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one)

• Product Name: 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one
• CAS No: 2034289-56-8
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 5334089
• Update Time: 2025-07-01

3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-3-(3-chlorophenyl)propan-1-one
• 3-(3-chlorophenyl)-1-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-one
• 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

• Inchi： 1S/C14H16ClNO2/c15-11-3-1-2-10(6-11)4-5-14(17)16-8-13-7-12(16)9-18-13/h1-3,6,12-13H,4-5,7-9H2
• InChI Key： OSKHFUCXFJUXIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(N1CC2CC1CO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one

Introduction to 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one (CAS No. 2034289-56-8)

The compound 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one, identified by the CAS number 2034289-56-8, represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This molecule, characterized by its intricate bicyclic structure and functionalized aromatic ring, has garnered attention for its structural complexity and its potential to interact with biological targets in unique ways.

At the core of this compound's structure lies a fused bicyclic system, specifically a bicyclo[2.2.1]heptane moiety, which is further modified by an oxa group at the 2-position and an azabicyclo ring at the 5-position. This structural motif is not only synthetically challenging but also offers a scaffold that can be tailored for specific biological activities. The presence of a chlorophenyl group at the 3-position introduces a polar, electron-withdrawing substituent that can influence both the electronic properties and the binding affinity of the molecule to its target receptors.

The propanone group at the 1-position provides a further site for functionalization, enabling chemists to explore modifications that could enhance solubility, metabolic stability, or bioavailability. This dual functionality—combining a rigid bicyclic core with flexible side chains—makes 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one a promising candidate for drug discovery efforts targeting various diseases.

In recent years, there has been growing interest in leveraging complex cyclic structures to develop molecules with improved pharmacokinetic profiles and reduced off-target effects. The bicyclo[2.2.1]heptane scaffold, in particular, has been explored in several drug classes due to its ability to mimic natural products and its potential to adopt multiple conformations that enhance binding affinity. The incorporation of an oxa group into this framework further enhances its versatility, allowing for interactions with both hydrophobic and hydrophilic regions of biological targets.

The chlorophenyl substituent is another key feature that has been strategically employed in medicinal chemistry to modulate receptor binding. Chlorine atoms are known to increase lipophilicity while also serving as hydrogen bond acceptors, which can be critical for optimizing drug-receptor interactions. In the context of 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one, this substituent may play a role in fine-tuning the compound's affinity for specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization and optimization. The presence of multiple functional handles—such as the ketone group, the azabicyclo ring, and the chlorophenyl moiety—provides chemists with numerous opportunities to explore structure-function relationships. By systematically modifying these groups, researchers can investigate how changes in electronic distribution, steric bulk, or hydrogen bonding capabilities affect biological activity.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules, particularly in achieving high affinity binding and favorable pharmacokinetic properties. The bicyclic system in 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one offers such flexibility, allowing the molecule to adopt multiple conformations that can optimize interactions with biological targets. This inherent conformational diversity may be particularly advantageous when designing molecules targeting proteins with complex binding sites or when seeking to minimize promiscuous interactions that could lead to side effects.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and protecting group strategies have all contributed to enabling access to this class of compounds. The successful preparation of analogs like 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-one underscores the growing capability within synthetic chemistry to tackle increasingly complex molecular targets.

In terms of biological activity, preliminary investigations suggest that derivatives of this scaffold may exhibit properties relevant to several therapeutic areas. For instance, modifications aimed at enhancing interactions with G-protein coupled receptors (GPCRs) or ion channels could lead to novel treatments for neurological disorders or cardiovascular diseases. Additionally, the structural features present in this compound may make it a valuable tool for studying enzyme inhibition mechanisms or exploring new ways to modulate protein-protein interactions.

The potential therapeutic applications of compounds like 3-(3-chlorophenyl)-1-{2-oxa-5-azabicyclo[2.2.1]heptan-5-y l}propan - 1 - one are further enhanced by their compatibility with modern drug discovery platforms. High-throughput screening (HTS) techniques can be employed to rapidly assess large libraries of analogs for activity against diverse biological targets, while computational methods such as molecular docking and molecular dynamics simulations can provide insights into binding mechanisms and guide further optimization efforts.

The role of computational chemistry in accelerating drug discovery cannot be overstated; it allows researchers to predict how structural modifications will influence biological activity without needing extensive experimental testing initially—a process known as structure-based drug design (SBDD). By integrating experimental data with computational predictions, 3-(3-chlorophenyl)- ¹ - { ² - oxa - ⁵ - azabicy clo [ ² . ² . ¹ ] he ptan - ⁵ - yl } pro pan - ¹ - one "can serve as an effective scaffold for developing novel therapeutics efficiently.

Looking ahead, 2034289 -56 -8 "and its derivatives hold promise not only as standalone therapeutic agents but also as building blocks for more complex drug candidates.* The ability *to* rationally modify *and* optimize *these* types *of* molecules will continue *to* be crucial *for* advancing pharmaceutical research *and* addressing unmet medical needs.* As synthetic methodologies *continue* *to* evolve,* so too will our capacity *to* explore *and* exploit *the* potential *of* intricate chemical scaffolds like those found in compounds such as *3-(3-chlorophenyl)-1-{2 oxo -5 azabicy clo [ ² .² .¹ ] he ptan -5 yl } pro pan -¹ one*.*